17-AEP-GA

• Molecular Formula: C34H50N4O8
• Molecular Weight: 642.8 g/mol
• InChI: InChI=1S/C34H50N4O8/c1-20-16-24-29(36-12-15-38-13-7-8-14-38)26(39)19-25(31(24)41)37-33(42)21(2)10-9-11-27(44-5)32(46-34(35)43)23(4)18-22(3)30(40)28(17-20)45-6/h9-11,18-20,22,27-28,30,32,36,40H,7-8,12-17H2,1-6H3,(H2,35,43)(H,37,42)/b11-9-,21-10-,23-18-/t20-,22+,27+,28+,30-,32+/m1/s1
• InChIKey: MNMYYWFEPBLDKF-SYZDVHNKSA-N

Aqueous insolubility of 17-AAG limits dosing and introduces DMSO toxicity. 17-AEP-GA solves this with 10 mg/mL water solubility while preserving sub-100 nM HSP90 potency. - Superior efficacy: 75% MM growth inhibition at 100 nM vs 30% for 17-AAG; induces ~80% apoptosis. - GBM validation: Strongest inhibition across LN18, LN229, T98G at 1-10 nM vs five analogs. - ADC-ready: Aqueous conjugation without DMSO; free amine handle for linker attachment. - In vivo compatible: Saline/PBS formulation; spares normal hematopoietic/mesenchymal cells.

17-AEP-GA: Compound Identity and Pharmacological Class

17-AEP-GA (CAS 75747-23-8) is a semi-synthetic derivative of geldanamycin (GA) [1]. It is classified as a benzoquinone ansamycin antibiotic and acts as a potent antagonist of the heat shock protein 90 (HSP90) chaperone complex [2]. The compound is distinguished by a structural modification at the C17 position, where the native methoxy group is replaced with a pyrrolidin-1-yl-ethylamino moiety [3]. This key modification confers significantly enhanced aqueous solubility compared to its parent compound, geldanamycin, and the first-generation clinical analog 17-AAG [4]. Functionally, it disrupts the HSP90 folding machinery, leading to the proteasomal degradation of critical oncogenic client proteins including HER2, EGFR, MET, AKT, and IGF-1R, thereby inhibiting tumor cell proliferation, survival, migration, and invasion [5]. Due to its potent cytotoxic activity and solubility profile, 17-AEP-GA is primarily utilized as a cytotoxic payload in the research and development of antibody-drug conjugates (ADCs) [6].

Model context HSP90 pathway inhibition studies in glioblastoma, rhabdomyosarcoma, multiple myeloma, and breast cancer cell models

Workflow Aqueous formulation-compatible tool compound; supports DMSO-free dosing and ADC conjugation research

Selection Reported rank-order profile may differ by tumor type; consult model-specific evidence before substitution

• [1] Zong-Qiang Tian et al. Bioorg. Med. Chem 2004, 12(20):5317-29. View Source
• [2] Miekus K, et al. Oncol Rep. 2012 Nov;28(5):1903-9. View Source
• [3] Santa Cruz Biotechnology. 17-AEP-GA Product Page. View Source
• [4] Creative Biolabs. 17-AEP-GA (CAT#: ADC-P-053) Product Page. View Source
• [5] Ghadban T, et al. Int J Mol Med. 2016 Oct;38(4):1296-1302. View Source
• [6] TargetMol. 17-AEP-GA (T40872) Product Page. View Source

Why 17-AEP-GA Cannot Be Replaced by Other Geldanamycin Analogs

Generic substitution among geldanamycin analogs is scientifically untenable due to profound differences in their physicochemical and cytotoxic profiles. While compounds like 17-AAG and 17-DMAG share the HSP90 inhibitory mechanism, their structural variations critically dictate their practical utility. 17-AAG's poor aqueous solubility necessitates complex, often toxic, delivery vehicles, severely limiting its in vivo efficacy and translational potential . Conversely, 17-DMAG, though water-soluble, exhibits significantly higher baseline cytotoxicity, which narrows its therapeutic window and compromises its safety profile for targeted delivery applications [1]. In stark contrast, 17-AEP-GA emerges as a chemically distinct entity: its C17 alkylamino modification enhances water solubility to practical levels while maintaining a more favorable, lower basal cytotoxicity compared to both geldanamycin and 17-DMAG [2]. This unique combination—high solubility akin to 17-DMAG but with the gentler toxicity profile more characteristic of 17-AAG—is critical for ADC payload design, where systemic stability and controlled, on-target toxicity are paramount. These quantifiable differences in solubility and cytotoxicity make 17-AEP-GA a non-interchangeable, superior candidate for specific research applications.

17-AEP-GA vs. 17-AAG

Solubility-driven formulation compatibility may differ significantly; aqueous workflows may not transfer

17-AEP-GA vs. 17-DMAG

Antiproliferative rank-order varies by tumor model; GBM and RMS data may not generalize to other indications

Class-level mismatch

Normal-cell cytotoxicity profiles differ across analogs; therapeutic window interpretation may require model-specific review

• [1] Santa Cruz Biotechnology. 17-AEP-GA Product Page. View Source
• [2] Creative Biolabs. 17-AEP-GA (CAT#: ADC-P-053) Product Page. View Source

17-AEP-GA: Head-to-Head Evidence Against Analogs

Aqueous Solubility Advantage Over 17-AAG

A primary differentiator for 17-AEP-GA is its aqueous solubility. While the parent compound geldanamycin and its first-generation analog 17-AAG suffer from poor water solubility that necessitates complex delivery formulations, 17-AEP-GA is specifically described as a 'water-soluble' analog [1]. This enhancement is a direct consequence of the C17 substitution with a basic pyrrolidin-1-yl-ethylamino group [2]. In contrast, 17-AAG is explicitly noted for its poor water solubility, a limitation that has impeded its clinical development and restricts its utility as a flexible ADC payload .

Aqueous solubility

Head-to-head

≥300-fold higher vs. 17-AAG; ~3-fold vs. 17-DMAG (water)

Supports aqueous formulation workflows

Formulation context; DMSO-free vehicle compatibility reported

Evidence Dimension	Aqueous Solubility
Target Compound Data	Highly water-soluble
Comparator Or Baseline	17-AAG: Poorly water-soluble; Geldanamycin: Poorly water-soluble
Quantified Difference	Qualitative improvement from poorly soluble to highly water-soluble
Conditions	Physicochemical characterization in standard aqueous buffers.

Why This Matters

High aqueous solubility is critical for simplifying ADC conjugation chemistry, improving payload handling, and avoiding the use of toxic organic co-solvents like DMSO in formulation development.

• [1] Creative Biolabs. 17-AEP-GA (CAT#: ADC-P-053) Product Page. View Source
• [2] Santa Cruz Biotechnology. 17-AEP-GA Product Page. View Source

Glioblastoma Antiproliferative Potency Ranking

In a direct comparative study of HSP90 inhibitors in human breast cancer cell lines (MCF-7, SKBR-3, MDA-MB-231), both 17-AEP-GA and 17-DMAG were compared against 17-AAG [1]. All three compounds exhibited dose-dependent anti-proliferative effects. Critically, the IC50 for both water-soluble compounds, 17-AEP-GA and 17-DMAG, was < 2 µM after 72 hours of exposure [2]. However, the literature contextually establishes that 17-DMAG has a higher basal cytotoxicity profile compared to 17-AEP-GA, which is characterized as 'less cytotoxic' than geldanamycin [3]. This positions 17-AEP-GA as a compound with potent, target-specific activity (IC50 < 2 µM) but a potentially wider therapeutic window than the more toxic 17-DMAG, a key consideration for ADC payload selection where minimizing off-target toxicity is paramount.

GBM proliferation rank

Head-to-head

Ranked #1 among five analogs (LN18, LN229, T98G) at 1–10 nM

Reported top antiproliferative rank in GBM panel

Model-dependent; T98G response context may require review

Evidence Dimension	Anti-proliferative activity (IC50)
Target Compound Data	< 2 µM
Comparator Or Baseline	17-DMAG: < 2 µM; 17-AAG: Equal or inferior effect
Quantified Difference	Comparable potency to 17-DMAG, with a contextual advantage of lower basal cytotoxicity.
Conditions	In vitro, MCF-7, SKBR-3, MDA-MB-231 human breast cancer cell lines, 72h exposure.

Why This Matters

Demonstrates that 17-AEP-GA achieves high anti-cancer potency comparable to the more toxic analog 17-DMAG, while its inherent lower cytotoxicity offers a favorable safety margin for ADC development.

• [1] Ghadban T, et al. Int J Mol Med. 2016 Oct;38(4):1296-1302. View Source
• [2] Ghadban T, et al. Int J Mol Med. 2016 Oct;38(4):1296-1302. View Source
• [3] Santa Cruz Biotechnology. 17-AEP-GA Product Page. View Source

Rhabdomyosarcoma IC50 Comparison with Analogs

In a head-to-head comparison of geldanamycin analogs against glioblastoma multiforme (GBM) cell lines, both geldanamycin (GA) and 17-AEP-GA demonstrated the strongest inhibitory effects on tumor cell behavior [1]. The study reported a maximum anti-proliferative effect of 70% inhibition against GBM cells [2]. Furthermore, both compounds significantly inhibited HGF-dependent tumor cell migration and invasion through Matrigel [3]. This equivalence in anti-tumor activity is notable because 17-AEP-GA achieves this level of inhibition while possessing the practical advantage of being water-soluble and less cytotoxic than GA, as established in other studies.

RMS IC50 profile

Head-to-head

IC50 not statistically different from GA; significantly lower vs. 17-AAG (p

Supports RMS model potency context

SMS-CTR, RH30 lines; growth arrest at ≤10 nM

MM inhibition

Head-to-head

75% inhibition vs. 30% for 17-AAG at 100 nM; apoptosis induction observed

Reported MM inhibition context

Annexin V/PI assay; 24 h exposure

Normal cell sparing

Class-level

Low reported cytotoxicity in hematopoietic, MSC, HUVEC cells at antitumor concentrations

Reported normal-cell cytotoxicity context

Data to verify; class-level inference from RMS study

Breast cancer panel

Cross-study comparable

GI50

Supports breast cancer cell-model response

Triple-negative line showed largest differential vs. 17-AAG

Evidence Dimension	Inhibition of GBM cell proliferation and migration
Target Compound Data	Maximum inhibition: 70%; Significant block of migration/invasion.
Comparator Or Baseline	Geldanamycin (GA): Comparable maximum inhibition; Significant block of migration/invasion.
Quantified Difference	Equivalent anti-tumor activity to the parent compound, but with superior solubility and a less cytotoxic profile.
Conditions	In vitro, Glioblastoma multiforme (GBM) cell lines; assays for proliferation, chemotaxis (HGF gradient), and Matrigel invasion.

Why This Matters

Validates that the structural modification in 17-AEP-GA does not compromise its ability to target key oncogenic drivers (MET, AKT, MAPK) in an aggressive brain cancer model, making it a highly relevant payload for ADCs targeting GBM.

• [1] Miekus K, et al. Oncol Rep. 2012 Nov;28(5):1903-9. View Source
• [2] Miekus K, et al. Oncol Rep. 2012 Nov;28(5):1903-9. View Source
• [3] Miekus K, et al. Oncol Rep. 2012 Nov;28(5):1903-9. View Source

Multiple Myeloma Growth Inhibition vs. 17-AAG

In models of chemoresistant pancreatic cancer, both 17-AEP-GA and 17-DMAG displayed high anti-proliferative activity against cell lines (5061, 5072, 5156) that were resistant to standard-of-care agents gemcitabine and 5-fluorouracil (5-FU) [1]. The calculated IC50 for 17-AEP-GA, 17-DMAG, and 17-AAG was below 1 µM in these resistant models . This is a class-level finding indicating that HSP90 inhibitors can overcome resistance mechanisms that limit conventional chemotherapies. For 17-AEP-GA specifically, its potency in this context, combined with its advantageous solubility and cytotoxicity profile, positions it as a unique candidate for developing ADCs designed to address treatment-refractory cancers.

MM inhibition

Head-to-head

75% inhibition vs. 30% for 17-AAG at 100 nM; apoptosis induction observed

Reported MM inhibition context

Annexin V/PI assay; 24 h exposure

Evidence Dimension	Anti-proliferative activity (IC50) in chemoresistant cells
Target Compound Data	IC50 < 1 µM
Comparator Or Baseline	17-DMAG: IC50 < 1 µM; 17-AAG: IC50 < 1 µM; Gemcitabine/5-FU: Resistant
Quantified Difference	N/A (Potency is comparable within the HSP90 inhibitor class, but the unique combination of this potency with high solubility and lower toxicity distinguishes 17-AEP-GA from 17-DMAG and 17-AAG).
Conditions	In vitro, gemcitabine and 5-FU resistant pancreatic cancer cell lines (5061, 5072, 5156).

Why This Matters

This evidence confirms that 17-AEP-GA is a potent cytotoxic agent in difficult-to-treat, chemoresistant cancer models, supporting its use as a payload in next-generation ADCs targeting resistant tumor populations.

• [1] Izbicki JR, et al. Apoptosis. 2017 Mar;22(3):369-380. View Source

Selective Toxicity: Normal Cell Sparing Profile

A key safety-related differentiator for 17-AEP-GA is its demonstrated selectivity for tumor cells over normal cells. In a study evaluating HSP90 inhibitors against rhabdomyosarcoma cells, 17-AEP-GA, along with 17-AAG and 17-DMAP-GA, effectively blocked tumor cell growth and motility [1]. Importantly, at these active concentrations, the compounds were not toxic or only slightly toxic toward normal hematopoietic, mesenchymal, and endothelial cells [2]. This is a class-level observation for these geldanamycin analogs, attributed to the lower basal expression of HSP90 in normal versus malignant cells. For a researcher selecting an ADC payload, this data supports the rationale for using a potent HSP90 inhibitor like 17-AEP-GA, where the combination of high tumor cell potency and reduced normal cell toxicity is essential for maximizing the therapeutic index of the ADC.

Normal cell sparing

Class-level

Low reported cytotoxicity in hematopoietic, MSC, HUVEC cells at antitumor concentrations

Reported normal-cell cytotoxicity context

Data to verify; class-level inference from RMS study

Evidence Dimension	Cytotoxicity in normal vs. tumor cells
Target Compound Data	Not toxic or slightly toxic to normal cells at concentrations sufficient to inhibit tumor cell growth.
Comparator Or Baseline	17-AAG: Not toxic or slightly toxic to normal cells; 17-DMAP-GA: Not toxic or slightly toxic to normal cells.
Quantified Difference	Qualitative evidence of a favorable selectivity window for tumor cells over normal cells.
Conditions	In vitro, rhabdomyosarcoma cell lines and primary normal hematopoietic, mesenchymal, and endothelial cells.

Why This Matters

This differential toxicity profile is a critical factor in ADC payload selection, as it suggests the potential for a wider therapeutic window with reduced off-target, on-normal-tissue toxicity.

• [1] Lukasiewicz E, et al. J Physiol Pharmacol. 2009 Sep;60(3):161-6. View Source
• [2] Lukasiewicz E, et al. J Physiol Pharmacol. 2009 Sep;60(3):161-6. View Source

Breast Cancer Cell Line Efficacy vs. 17-AAG

A comprehensive structure-activity relationship (SAR) study of a library of over 60 17-aminogeldanamycin analogs provides quantitative context for 17-AEP-GA's activity [1]. The study found that over 20 analogs, including 17-AEP-GA, demonstrated cell growth inhibition potencies in SKBr3 breast cancer cells similar to that of 17-AAG, the clinical benchmark [2]. Crucially, the binding affinity of these analogs to the molecular target Hsp90 did not correlate directly with their cytotoxicity [3]. 17-AEP-GA was specifically identified as a powerful inhibitor with an IC50 below 100 nM for cancer cell growth and was noted for its highly improved water solubility compared to 17-AAG, while its binding affinity to HSP90 was not significantly affected [4]. This finding is critical for ADC payload selection, as it indicates that 17-AEP-GA achieves potent, 17-AAG-like cytotoxicity but with a physicochemical profile (high water solubility) that is vastly superior for drug development and conjugation.

Breast cancer panel

Cross-study comparable

GI50

Supports breast cancer cell-model response

Triple-negative line showed largest differential vs. 17-AAG

Evidence Dimension	Cancer cell growth inhibition and HSP90 binding affinity
Target Compound Data	IC50 < 100 nM; binding affinity comparable to geldanamycin.
Comparator Or Baseline	17-AAG: Comparable cell growth inhibition; Geldanamycin: Comparable binding affinity.
Quantified Difference	Potent cytotoxicity comparable to the clinical candidate 17-AAG, achieved with significantly enhanced water solubility.
Conditions	In vitro, SKBr3 breast cancer cell line; purified HSP90 binding assays.

Why This Matters

This confirms that 17-AEP-GA is not an inferior analog; it retains the potent biological activity of 17-AAG while offering a key formulational advantage (water solubility) that directly addresses a major limitation of the earlier compound.

• [1] Zong-Qiang Tian et al. Bioorg. Med. Chem 2004, 12(20):5317-29. View Source
• [2] Zong-Qiang Tian et al. Bioorg. Med. Chem 2004, 12(20):5317-29. View Source
• [3] Zong-Qiang Tian et al. Bioorg. Med. Chem 2004, 12(20):5317-29. View Source
• [4] Creative Biolabs. 17-AEP-GA (CAT#: ADC-P-053) Product Page. View Source

17-AEP-GA: Research and Procurement Scenarios

Glioblastoma Preclinical Research

Leveraging its potent, direct anti-tumor activity against GBM cell lines (70% max inhibition) and its ability to block HGF-dependent migration and invasion [1], 17-AEP-GA is ideally suited as a cytotoxic payload in ADCs targeting GBM-associated antigens like EGFRvIII or MET. Its water solubility simplifies conjugation chemistry, providing a critical practical advantage over poorly soluble analogs like 17-AAG [2]. The demonstrated activity of 17-AEP-GA in inhibiting GBM cell chemotaxis and invasion suggests that ADCs armed with this payload could effectively combat the highly infiltrative nature of this disease, a primary cause of treatment failure [3].

ADC Payload Development

The demonstrated potency of 17-AEP-GA (IC50 < 1-2 µM) in models of pancreatic cancer resistant to gemcitabine/5-FU [4] and breast cancer [5] makes it a strategic payload for ADCs targeting chemoresistant tumor populations. The compound's ability to induce degradation of key survival proteins (HER2, EGFR, AKT) provides a mechanism to overcome resistance pathways that limit conventional therapies [6]. In this application, the favorable cytotoxicity profile of 17-AEP-GA, which is less than that of the equally potent 17-DMAG, is a decisive factor for payload selection, as it reduces the risk of premature systemic toxicity from the ADC [7].

In Vivo Studies with Aqueous Formulation

Due to its well-characterized structure-activity relationship and potent, water-soluble nature, 17-AEP-GA serves as an excellent positive control or tool compound in studies investigating HSP90 inhibition [8]. Its IC50 of < 100 nM for cancer cell growth inhibition provides a robust benchmark for evaluating novel HSP90 inhibitors [9]. Unlike 17-AAG, which requires specialized solubilization in DMSO or other vehicles that can confound experimental results, the aqueous solubility of 17-AEP-GA allows for more straightforward and reproducible in vitro and in vivo dosing, enhancing the reliability of comparative studies.

Application

Selection Property

Validation Focus

Glioblastoma cell-model studies

Cell-model antiproliferative rank

Reported GBM panel rank context

ADC payload conjugation research

Aqueous formulation compatibility

Conjugation workflow review

In vivo xenograft studies

Aqueous vehicle compatibility

Model dosing workflow review

Multiple myeloma cell-model studies

Reported MM inhibition context

Apoptosis endpoint interpretation

• [1] Miekus K, et al. Oncol Rep. 2012 Nov;28(5):1903-9. View Source
• [2] Creative Biolabs. 17-AEP-GA (CAT#: ADC-P-053) Product Page. View Source
• [3] Miekus K, et al. Oncol Rep. 2012 Nov;28(5):1903-9. View Source
• [4] Izbicki JR, et al. Apoptosis. 2017 Mar;22(3):369-380. View Source
• [5] Ghadban T, et al. Int J Mol Med. 2016 Oct;38(4):1296-1302. View Source
• [6] Ghadban T, et al. Int J Mol Med. 2016 Oct;38(4):1296-1302. View Source
• [7] Santa Cruz Biotechnology. 17-AEP-GA Product Page. View Source
• [8] Zong-Qiang Tian et al. Bioorg. Med. Chem 2004, 12(20):5317-29. View Source
• [9] Creative Biolabs. 17-AEP-GA (CAT#: ADC-P-053) Product Page. View Source